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Compound of Interest

(5-Methyl-1-Tritylimidazol-4-
yl)Methanol

Cat. No.: B175492

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight of (5-Methyl-1-
Tritylimidazol-4-yl)Methanol, a compound of interest in various research and development
applications.

Molecular Weight and Composition

(5-Methyl-1-Tritylimidazol-4-yl)Methanol has a molecular weight of 354.17 g/mol .[1] Its
chemical formula is C24H22N20.[1] The molecular weight is a critical parameter in
experimental design, substance quantification, and formulation development. The table below
details the elemental composition and contribution of each element to the overall molecular
weight.
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. Total
. Atomic Molar o

Atomic Number Contributi
Element Symbol Mass Mass (

Number of Atoms on ( g/mol

(amu) g/mol ) )

Carbon C 6 24 12.011 12.011 288.264
Hydrogen H 1 22 1.008 1.008 22.176
Nitrogen N 7 2 14.007 14.007 28.014
Oxygen @) 8 1 15.999 15.999 15.999

Total 49 354.453

Note: The slight discrepancy between the sum of the elemental contributions and the cited
molecular weight can be attributed to rounding of atomic masses.

Experimental Protocols

The determination of a compound's molecular weight is a fundamental analytical procedure.
High-resolution mass spectrometry (HRMS) is a commonly employed technique for the precise
determination of molecular weights.

Methodology for High-Resolution Mass Spectrometry (HRMS):

o Sample Preparation: A dilute solution of (5-Methyl-1-Tritylimidazol-4-yl)Methanol is
prepared in a suitable volatile solvent, such as methanol or acetonitrile.

« lonization: The sample solution is introduced into the mass spectrometer. Electrospray
ionization (ESI) is a soft ionization technique well-suited for this type of molecule, minimizing
fragmentation and preserving the molecular ion.

e Mass Analysis: The ionized molecules are guided into a high-resolution mass analyzer, such
as an Orbitrap or a Time-of-Flight (TOF) analyzer. These instruments are capable of
measuring mass-to-charge ratios (m/z) with high accuracy and precision.

» Data Acquisition: The detector records the abundance of ions at each m/z value, generating
a mass spectrum.
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+ Data Analysis: The spectrum is analyzed to identify the peak corresponding to the molecular
ion ([(M+H]* or [M+Na]*, for example). The precise m/z of this peak is used to calculate the
neutral molecular weight of the compound.

Logical Relationship Diagram

The following diagram illustrates the hierarchical relationship between the compound and its
elemental constituents, which collectively determine its molecular weight.

Elemental Composition
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Caption: Elemental contribution to the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: (5-Methyl-1-Tritylimidazol-4-
yl)Methanol]. BenchChem, [2025]. [Online PDF]. Available at:

[https://lwww.benchchem.com/product/b175492#5-methyl-1-tritylimidazol-4-yl-methanol-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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